Ogerin Analogue 1: A Technical Guide to its Discovery, Synthesis, and Role as a Negative Control in GPR68 Modulation
Ogerin Analogue 1: A Technical Guide to its Discovery, Synthesis, and Role as a Negative Control in GPR68 Modulation
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth overview of Ogerin analogue 1, a critical negative control compound in the study of the G protein-coupled receptor 68 (GPR68). Ogerin is a known positive allosteric modulator (PAM) of GPR68, a proton-sensing receptor implicated in various physiological and pathological processes, including fibrotic diseases and neurological disorders. This document details the discovery of Ogerin analogue 1 within the context of the structure-activity relationship (SAR) studies of Ogerin, its chemical synthesis, and its characterization as a biologically inactive compound in relevant assays. Experimental protocols for key biological assays and diagrams of the associated signaling pathways are provided to facilitate further research in this area.
Introduction
G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1), is a proton-sensing receptor that is activated by extracellular acidification.[1][2] This activation triggers downstream signaling cascades primarily through Gαs and Gαq proteins, leading to the production of cyclic AMP (cAMP) and intracellular calcium mobilization, respectively.[3] The diverse physiological roles of GPR68 have made it an attractive target for therapeutic intervention in various diseases.
Ogerin was identified as a potent and selective positive allosteric modulator (PAM) of GPR68.[3] It enhances the receptor's sensitivity to proton activation, making it a valuable tool for studying the function of GPR68. The development of Ogerin involved extensive structure-activity relationship (SAR) studies to optimize its potency and selectivity. Within these studies, numerous analogues were synthesized and tested, including Ogerin analogue 1 (also referred to as compound 20 in the primary literature). This analogue, which lacks key structural features required for activity, serves as an essential negative control in experiments to ensure that the observed effects of Ogerin are specifically due to its modulation of GPR68.
This guide focuses on Ogerin analogue 1, providing a comprehensive resource on its discovery, synthesis, and biological characterization.
Discovery and Rationale for Use as a Negative Control
The discovery of Ogerin analogue 1 was a direct result of the systematic SAR exploration of the Ogerin scaffold. The primary research aimed to elucidate the structural requirements for potent GPR68 modulation.[4] Ogerin itself is (4-amino-6-(benzylamino)-1,3,5-triazin-2-yl)methanol. The SAR studies involved modifications at various positions of the triazine core and the phenyl rings.
Ogerin analogue 1 was designed to probe the importance of specific functional groups for biological activity. As demonstrated in the biological activity data (see Table 1), this analogue was found to be inactive in GPR68 functional assays, such as proton-mediated cAMP production.[4] Its inactivity validates the hypothesis that specific structural motifs of Ogerin are essential for its allosteric modulatory effects on GPR68. Consequently, Ogerin analogue 1 is an ideal negative control for in vitro and in vivo studies involving Ogerin, allowing researchers to differentiate between specific GPR68-mediated effects and potential off-target or non-specific effects of the chemical scaffold.
Chemical Synthesis
The synthesis of Ogerin analogue 1 follows a general synthetic route established for the Ogerin scaffold, which is based on the condensation of a biguanide (B1667054) with an appropriate ester. While a detailed, step-by-step protocol for Ogerin analogue 1 is not explicitly published, a generalized procedure can be derived from the synthesis of Ogerin and its analogues.
Generalized Synthesis of Ogerin Analogues:
The core of the Ogerin scaffold is a 1,3,5-triazine (B166579) ring. The synthesis typically involves the reaction of a substituted biguanide hydrochloride with a corresponding carboxylic acid ester in the presence of a base, such as sodium methoxide (B1231860) in methanol (B129727), at reflux.
A plausible synthetic route for Ogerin analogue 1, based on the available literature on similar triazine derivatives, is outlined below.
Logical Flow of Synthesis:
Caption: Generalized synthetic workflow for Ogerin analogues.
Experimental Protocol (Generalized):
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Reaction Setup: To a solution of the appropriate substituted biguanide hydrochloride (1 equivalent) in anhydrous methanol, add a solution of sodium methoxide in methanol (2 equivalents).
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Addition of Ester: Add the corresponding carboxylic acid ester (1 equivalent) to the reaction mixture.
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Reflux: Heat the reaction mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC or LC-MS).
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Work-up: After cooling to room temperature, the reaction mixture is typically concentrated under reduced pressure. The residue is then partitioned between water and an organic solvent (e.g., ethyl acetate).
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Purification: The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired Ogerin analogue.
Quantitative Data
The following table summarizes the available quantitative data for Ogerin and Ogerin analogue 1, highlighting the lack of activity of the analogue.
Table 1: Biological Activity of Ogerin and Ogerin Analogue 1 at GPR68
| Compound | Target | Assay Type | pEC50 | K_i (nM) | Activity | Reference |
| Ogerin | GPR68 | Gs-cAMP Production | 6.83 | - | Positive Allosteric Modulator | [1] |
| A2A Receptor | Radioligand Binding | - | 220 | Antagonist | [1] | |
| 5-HT2B Receptor | Radioligand Binding | - | 736 | Weak Antagonist | [1] | |
| Ogerin analogue 1 | GPR68 | Gs-cAMP Production | - | - | Inactive as a PAM | [4] |
| GPR4 | Gs-cAMP Production | - | - | Inactive | [4] | |
| GPR65 | Gs-cAMP Production | - | - | Inactive | [4] |
Signaling Pathways
Ogerin modulates GPR68, which can couple to multiple G protein signaling pathways. The primary pathways are the Gαs and Gαq pathways. Ogerin has been shown to be a biased PAM, preferentially potentiating the Gαs pathway.
Caption: GPR68 signaling pathways modulated by Ogerin.
Experimental Protocols
GPR68 cAMP Assay
This protocol is used to determine the effect of compounds on Gαs-mediated cAMP production in cells expressing GPR68.
Experimental Workflow:
Caption: Workflow for the GPR68 cAMP assay.
Methodology:
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Cell Culture: HEK293 cells stably expressing human GPR68 are cultured in appropriate media.
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Cell Seeding: Cells are seeded into 384-well plates and allowed to adhere overnight.
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Compound Preparation: Prepare serial dilutions of Ogerin and Ogerin analogue 1 in a suitable assay buffer.
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Compound Addition: Add the compounds to the cells and incubate for a specified period (e.g., 30 minutes) at room temperature.
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Stimulation: Add an acidic buffer to achieve the desired pH to stimulate GPR68.
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Cell Lysis and cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF cAMP assay kit or GloSensor cAMP assay).
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Data Analysis: Plot the cAMP concentration against the compound concentration and fit the data to a four-parameter logistic equation to determine pEC50 values.
TGF-β-induced Myofibroblast Differentiation Assay
This assay assesses the ability of compounds to inhibit the differentiation of fibroblasts into myofibroblasts, a key process in fibrosis.
Methodology:
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Cell Culture: Primary human lung fibroblasts (PHLFs) are cultured in fibroblast growth medium.
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Treatment: Cells are treated with TGF-β (e.g., 5 ng/mL) in the presence or absence of various concentrations of Ogerin or Ogerin analogue 1 for 48-72 hours.
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Analysis of Myofibroblast Markers:
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Western Blotting: Analyze the expression of α-smooth muscle actin (α-SMA), a key marker of myofibroblasts.
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qRT-PCR: Measure the mRNA levels of fibrotic genes such as ACTA2 (α-SMA) and COL1A1 (collagen type I).
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Immunofluorescence: Stain cells for α-SMA to visualize stress fiber formation.
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Data Analysis: Quantify the expression of myofibroblast markers and compare the effects of Ogerin and Ogerin analogue 1 to the TGF-β treated control.
Conclusion
Ogerin analogue 1 is an indispensable tool for researchers studying the GPR68 receptor. Its characterization as a biologically inactive analogue of the GPR68 PAM, Ogerin, allows for rigorous experimental design and confident interpretation of results. This technical guide provides a centralized resource on the discovery, synthesis, and functional characterization of Ogerin analogue 1, along with detailed experimental protocols and pathway diagrams, to support and advance research into the therapeutic potential of modulating the GPR68 signaling pathway.
